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Compound of Interest

Compound Name: Fapi-fuscc-07

Cat. No.: B15612888

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the preclinical data available for

[18F]F-FAPI-FUSCC-07, a novel radiotracer targeting Fibroblast Activation Protein (FAP). FAP

is a promising pan-cancer target due to its overexpression in the stroma of a majority of

epithelial tumors, making it an attractive candidate for diagnostic imaging and potential

theranostic applications.[1][2] This document summarizes the key preclinical findings,

experimental methodologies, and visualizes the underlying scientific concepts to facilitate

further research and development in FAP-targeted molecular imaging.

Core Preclinical Data
The preclinical evaluation of [18F]F-FAPI-FUSCC-07 has demonstrated its potential as a

promising tracer for FAP PET imaging.[1] Key characteristics include high stability, favorable

hydrophilic properties, and strong tumor uptake with prolonged retention in preclinical models.

[1][3]
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[18F]F-FAPI-FUSCC-07 has shown high stability in both phosphate-buffered saline and fetal

bovine serum.[1][3] Its hydrophilic nature is a key attribute for a PET tracer.[1][3] In vitro studies

using human glioma U87MG cells, which have high FAP expression, demonstrated significant

cellular uptake and inhibitory properties of the tracer.[1][4] This uptake was shown to be FAP-

specific, as HT1080 cells with low FAP expression exhibited minimal uptake.[4]

Property Result Source

Stability

High stability in phosphate-

buffered saline and fetal

bovine serum

[1][3]

Hydrophilicity
Favorable hydrophilic

properties
[1][3]

Cellular Uptake
Significant specific uptake in

FAP-expressing U87MG cells
[1][4]

Specificity
Minimal uptake in low FAP-

expressing HT1080 cells
[4]

In Vivo Biodistribution and Tumor Uptake
Biodistribution analysis in U87MG tumor-bearing mice revealed strong tumor uptake and

prolonged retention of [18F]F-FAPI-FUSCC-07.[1][3] Micro-PET/CT imaging confirmed these

findings, with tumor uptake peaking at 1 hour post-injection.[4]
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Animal
Model

Organ/Tiss
ue

1 hour post-
injection
(%ID/g)

2 hours
post-
injection
(%ID/g)

4 hours
post-
injection
(%ID/g)

Source

U87MG

Tumor-

bearing Mice

Tumor 15.33 ± 2.01 14.50 ± 2.19 10.13 ± 1.08 [4]

U87MG

Tumor-

bearing Mice

(Blocking)

Tumor 0.48 ± 0.31 - - [4]

Data presented as mean ± standard deviation. %ID/g = percentage of injected dose per gram

of tissue.

A blocking study, where an excess of a non-radiolabeled FAP inhibitor (DOTA-FAPI-04) was co-

injected, resulted in a significant reduction in tumor uptake, confirming the in vivo specificity of

[18F]F-FAPI-FUSCC-07 for FAP.[4]

Experimental Protocols
Detailed methodologies are crucial for the replication and extension of these preclinical

findings. The following sections outline the key experimental protocols employed in the

evaluation of [18F]F-FAPI-FUSCC-07.

Cell Culture and Animal Models
Cell Lines: Human glioma U87MG cells (high FAP expression) and fibrosarcoma HT1080

cells (low FAP expression) were utilized for in vitro specificity studies.[4]

Animal Model: U87MG tumor-bearing mice were used for in vivo biodistribution and micro-

PET/CT imaging studies.[1][3]

In Vitro Uptake and Competition Assays
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The cellular uptake and inhibitory properties of [18F]F-FAPI-FUSCC-07 were assessed in

U87MG cells.[1] For competition studies, a blocking agent was used to demonstrate FAP-

specific binding.[4]

Biodistribution Studies
U87MG tumor-bearing mice were injected with [18F]F-FAPI-FUSCC-07. At various time points

post-injection (1, 2, and 4 hours), animals were euthanized, and organs of interest were

harvested, weighed, and the radioactivity was measured using a gamma counter to determine

the percentage of injected dose per gram of tissue (%ID/g).[4]

Micro-PET/CT Imaging
U87MG tumor-bearing mice underwent micro-PET/CT imaging at different time points after

intravenous injection of [18F]F-FAPI-FUSCC-07.[1][3] For blocking studies, a group of mice

was co-injected with an excess of DOTA-FAPI-04.[4]

Visualized Workflows and Pathways
To further elucidate the experimental processes and the underlying biological mechanism, the

following diagrams are provided.
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[18F]F-FAPI-FUSCC-07 Radiosynthesis

FAPI-FUSCC-07 Precursor

Radiolabeling Reaction

[18F]Fluoride

Purification (e.g., HPLC)

[18F]F-FAPI-FUSCC-07

Quality Control

Click to download full resolution via product page

Radiosynthesis workflow for [18F]F-FAPI-FUSCC-07.
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Mechanism of FAP-Targeted Tumor Imaging

[18F]F-FAPI-FUSCC-07
(in bloodstream)

Tumor Stroma

Cancer-Associated Fibroblast (CAF)

Fibroblast Activation Protein (FAP)
(on CAF surface)

Specific Binding

Tracer binds to FAP

Internalization (potential)

PET Signal Detection

Click to download full resolution via product page

Targeting mechanism of [18F]F-FAPI-FUSCC-07.
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Preclinical Evaluation Workflow

Tracer Synthesis &
Quality Control

In Vitro Studies
(Cell Uptake, Specificity) In Vivo Studies

Data Analysis & Comparison

Biodistribution in
Tumor-Bearing Mice Micro-PET/CT Imaging

Click to download full resolution via product page

Workflow of preclinical evaluation.

Conclusion
The preclinical data for [18F]F-FAPI-FUSCC-07 strongly support its potential as a specific and

effective PET imaging agent for FAP-expressing tumors.[1][5] Its favorable characteristics,

including high stability, hydrophilicity, and significant tumor uptake with prolonged retention,

position it as a promising candidate for further clinical investigation.[1][3] First-in-human studies

have suggested superior image contrast in many cases compared to other FAPI tracers.[1] This

technical guide provides a foundational understanding of the preclinical evidence, which is

critical for researchers and developers in the field of oncologic molecular imaging.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.
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